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Abstract
1-Ethyl-3-methylimidazolium ethylsulfate ([EMIM][EtSO4]), a prominent ionic liquid, has

garnered significant attention for its potential applications in various scientific and industrial

fields, including as a solvent in chemical reactions and biomass processing.[1] Its low volatility

and high thermal stability are often highlighted as desirable "green" characteristics.[1][2] This

technical guide provides a comprehensive overview of the available safety and hazard data for

1-Ethyl-3-methylimidazolium ethylsulfate, with a focus on quantitative toxicological data,

experimental methodologies, and an outline of the toxicological assessment workflow. The

information presented is synthesized from publicly available Safety Data Sheets (SDS) and

toxicological testing guidelines.
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Identifier Value

Chemical Name 1-Ethyl-3-methylimidazolium ethylsulfate

Synonyms [EMIM][EtSO4], EMIM EtSO4

CAS Number 342573-75-5

Molecular Formula C8H16N2O4S

Molecular Weight 236.29 g/mol

Appearance Colorless to pale yellow liquid

Melting Point -41 °C

Hazard Identification and Classification
The hazard classification for 1-Ethyl-3-methylimidazolium ethylsulfate presents some

inconsistencies across different suppliers. While some Safety Data Sheets (SDS) state that the

substance does not meet the criteria for classification under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS), others indicate potential hazards.[3][4]

GHS Hazard Statements (as listed in some SDSs):

H315: Causes skin irritation.[5][6][7][8]

H319: Causes serious eye irritation.[5][6][7][8]

H335: May cause respiratory irritation.[5][7]

Signal Word (as listed in some SDSs): Warning[5][7][8]

Precautionary Statements (a selection):

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[5][7]

P264: Wash skin thoroughly after handling.[5][7][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6][7][8]
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P302 + P352: IF ON SKIN: Wash with plenty of water.[8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5][6]

It is crucial for researchers to consult the specific SDS provided with their product and to

handle the substance with appropriate caution, assuming it may be an irritant.

Toxicological Data
The available toxicological data for 1-Ethyl-3-methylimidazolium ethylsulfate is primarily

focused on acute toxicity, skin and eye irritation, skin sensitization, and mutagenicity. The

following tables summarize the quantitative data found in various safety data sheets. The

results are often based on studies following Organisation for Economic Co-operation and

Development (OECD) guidelines.[3]

Acute Toxicity
Endpoint Value Species Method Classification

Oral LD50 >2,000 mg/kg Rat
OECD Guideline

423

Shall not be

classified as

acutely toxic.

May be harmful if

swallowed.[3]

Dermal LD50 >2,000 mg/kg Rat
OECD Guideline

402

Shall not be

classified as

acutely toxic.[3]

Skin and Eye Irritation
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Endpoint Result Method Classification

Skin

Corrosion/Irritation

Not classified as

corrosive/irritant to

skin.

OECD Guideline 404 Not classified.[3]

Serious Eye

Damage/Irritation

Not classified as

seriously damaging to

the eye or eye irritant.

OECD Guideline 405 Not classified.[3]

Note: As mentioned in Section 2, some sources do classify this chemical as a skin and eye

irritant. These discrepancies should be noted and caution should be exercised.

Sensitization
Endpoint Result Method Classification

Skin Sensitization
Does not have a skin-

sensitizing effect.
OECD Guideline 429 Not classified.[3]

Genotoxicity
Endpoint Result Method Classification

Germ Cell

Mutagenicity

Shall not be classified

as germ cell

mutagenic.

OECD Guideline 471 Not classified.[3]

Other Toxicological Endpoints
Carcinogenicity: No data available.[3]

Reproductive Toxicity: Shall not be classified as a reproductive toxicant.[3]

Specific Target Organ Toxicity (Single and Repeated Exposure): The classification criteria for

these hazard classes are not met.[3]

Ecological Information
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Based on available data, 1-Ethyl-3-methylimidazolium ethylsulfate is not classified as

hazardous to the aquatic environment.[3]

Aquatic Toxicity
Endpoint Value Species Exposure Time

LC50 (fish) >100 mg/l Fish 96 h

EC50 (aquatic

invertebrates)
>100 mg/l Aquatic invertebrates 48 h

ErC50 (algae) >100 mg/l Algae 72 h

EC50

(microorganisms)
>100 mg/l Microorganisms 30 min

Persistence and Bioaccumulation
This substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very

persistent and very bioaccumulative (vPvB).[6]

Experimental Protocols
The toxicological data presented are based on standardized OECD test guidelines. Below are

brief overviews of the methodologies for the cited tests.

OECD Guideline 423: Acute Oral Toxicity - Acute Toxic
Class Method
This method is a stepwise procedure using a small number of animals (typically rats) to classify

a substance's acute oral toxicity.[9][10] The test substance is administered orally to a group of

animals at one of a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[9] The presence

or absence of mortality in one step determines the dose for the next step.[9] Observations of

toxic effects and mortality are made for at least 14 days.[11]

OECD Guideline 402: Acute Dermal Toxicity
This guideline assesses the potential for a substance to cause toxicity from a short-term dermal

exposure.[12][13] The test substance is applied uniformly over a shaved area of the skin
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(approximately 10% of the body surface) of the test animals (usually rats or rabbits) for 24

hours.[13][14] The animals are observed for signs of toxicity and mortality for at least 14 days.

[13]

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This test evaluates the potential of a substance to cause skin irritation or corrosion.[5][7] A

small amount of the test substance is applied to a patch of skin on a single animal (typically an

albino rabbit) for a 4-hour period.[7][15] The skin is then observed for signs of erythema

(redness) and edema (swelling) at specified intervals over a period of up to 14 days.[7]

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline is used to assess the potential of a substance to cause eye irritation or

corrosion.[16][17] A single dose of the test substance is applied to the conjunctival sac of one

eye of an animal (usually an albino rabbit), with the other eye serving as a control.[18][19] The

eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for effects on the cornea,

iris, and conjunctiva.[17][18]

OECD Guideline 429: Skin Sensitization - Local Lymph
Node Assay (LLNA)
The LLNA is an in vivo method for identifying substances with the potential to cause skin

sensitization.[4][20] It is based on the principle that sensitizers induce a primary proliferation of

lymphocytes in the lymph nodes draining the site of application.[20][21] The test substance is

applied to the dorsal surface of the ears of mice for several consecutive days.[22] The

proliferation of lymphocytes in the draining auricular lymph nodes is then measured, typically by

the incorporation of a radioactive label.[20] A stimulation index is calculated to determine the

sensitization potential.[20]

OECD Guideline 471: Bacterial Reverse Mutation Test
(Ames Test)
This is a widely used in vitro test to detect gene mutations.[3] It uses several strains of bacteria

(Salmonella typhimurium and Escherichia coli) that have mutations preventing them from

synthesizing an essential amino acid.[3][6] The bacteria are exposed to the test substance, and
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if the substance is a mutagen, it will cause a reverse mutation that allows the bacteria to grow

on a medium lacking the amino acid.[6][23] The test is conducted with and without a metabolic

activation system (S9 fraction from rat liver) to mimic mammalian metabolism.[23]

Toxicological Assessment Workflow
No specific signaling pathways for the toxicity of 1-Ethyl-3-methylimidazolium ethylsulfate
have been detailed in the reviewed literature. However, a general workflow for toxicological

assessment based on the OECD guidelines cited in the Safety Data Sheets can be visualized.

This workflow represents a logical progression from assessing acute toxicity and local effects to

investigating more complex endpoints like sensitization and mutagenicity.

Acute Toxicity Assessment Local Effects Assessment Sensitization & Mutagenicity

Hazard Classification & Risk Assessment

Acute Oral Toxicity
(OECD 423)

GHS Classification
& Safety Data Sheet

Acute Dermal Toxicity
(OECD 402)

Skin Irritation/Corrosion
(OECD 404)

Eye Irritation/Corrosion
(OECD 405)

Skin Sensitization
(LLNA - OECD 429)

Mutagenicity
(Ames Test - OECD 471)

Click to download full resolution via product page

Caption: General workflow for the toxicological assessment of a chemical substance.

Handling and Storage
Handling: Use in a well-ventilated area.[3] Avoid breathing vapors or mist.[7] Avoid contact

with skin, eyes, and clothing.[6] Wash hands thoroughly after handling.[3]

Storage: Keep container tightly closed in a dry and well-ventilated place.[7] The product is

hygroscopic, so protection from moisture is important.[3]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and impervious clothing.[6]

Respiratory Protection: If vapors or aerosols are generated, use a suitable respirator.[3]

Conclusion
1-Ethyl-3-methylimidazolium ethylsulfate, based on the majority of available data, exhibits

low acute toxicity via oral and dermal routes and is not considered a skin sensitizer or a

mutagen. It is also not classified as hazardous to the aquatic environment. However, there are

inconsistencies in its classification regarding skin and eye irritation, with some sources

indicating it as an irritant. Therefore, it is imperative for all users to adhere to standard

laboratory safety practices, including the use of appropriate personal protective equipment, and

to consult the specific Safety Data Sheet provided by the supplier. While a significant amount of

data from standardized tests is available, further research into the chronic toxicity, reproductive

toxicity, and potential mechanisms of action, including signaling pathways, would provide a

more complete toxicological profile for this widely used ionic liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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